Cas no 3260-61-5 (Indolin-3-one)

Indolin-3-one is a versatile heterocyclic compound featuring a five-membered ring. Its unique structure and aromaticity make it highly attractive in organic synthesis for creating pharmacologically relevant compounds. The presence of the keto group contributes to its reactivity, allowing for easy modification to create diverse functionalized derivatives. Indolin-3-one's synthesis is typically straightforward, and its availability ensures its widespread use in pharmaceutical research.

Indolin-3-one structure

Product Name:Indolin-3-one

CAS No:3260-61-5

MF:C₈H₇NO

MW:133.147281885147

CID:307199

PubChem ID:230915

Update Time:2025-07-22

Indolin-3-one Chemical and Physical Properties

Names and Identifiers

- Indolin-3-one
- 1,2-dihydroindol-3-one
- 3H-Indol-3-one,1,2-dihydro-
- 1,2-dihydro-3H-indol-3-one
- 1-acetyl-3-indoxyl
- 3-Indolinone
- 3-Oxindole
- Pseudoindoxyl
- SB64968
- CHEBI:51628
- 3-oxoindole
- BZ24HY3WPJ
- 1,2-Didydroindol-3-one
- AKOS006347208
- DTXSID20186294
- Indosyl
- NSC-26337
- NSC26337
- 3H-Indol-3-one,2-dihydro-
- CS-0179543
- UNII-BZ24HY3WPJ
- 3H-Indol-3-one, 1,2-dihydro-
- SCHEMBL68595
- A927957
- 3260-61-5
- indol-3(2H)-one
- LIRDJALZRPAZOR-UHFFFAOYSA-N
- Q27122690
- NSC 26337
- Inchi： 1S/C8H7NO/c10-8-5-9-7-4-2-1-3-6(7)8/h1-4,9H,5H2
- InChI Key： LIRDJALZRPAZOR-UHFFFAOYSA-N
- SMILES： O=C1CNC2C=CC=CC=21

Computed Properties

Exact Mass: 133.05300
Monoisotopic Mass: 133.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 29.1Å²

Experimental Properties

PSA: 29.10000
LogP: 1.43280

Indolin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM238244-1g	Indolin-3-one	3260-61-5	95%	1g	$355	2021-08-04
Chemenu	CM238244-1g	Indolin-3-one	3260-61-5	95%	1g	$***	2023-05-30
Ambeed	A115672-1g	Indolin-3-one	3260-61-5	95%	1g	$396.0	2024-04-20
Crysdot LLC	CD11144953-1g	Indolin-3-one	3260-61-5	95+%	1g	$376	2024-07-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY477146-0.1g	Indolin-3-one	3260-61-5	≥95%	0.1g	¥1100.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY477146-0.25g	Indolin-3-one	3260-61-5	≥95%	0.25g	¥1500.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY477146-1g	Indolin-3-one	3260-61-5	≥95%	1g	¥2900.00	2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY477146-5g	Indolin-3-one	3260-61-5	≥95%	5g	¥8900.00	2025-04-15

Indolin-3-one Related Literature

1. Michael additions of 1,2-dihydro-3H-indol-3-ones and some reactions of Michael adducts with ammonium acetate

Tomomi Kawasaki,Chen-Ying Tang,Hiroyuki Nakanishi,Shuiti Hirai,Tomohisa Ohshita,Mami Tanizawa,Motomu Himori,Hiroshi Satoh,Masanori Sakamoto,Keiko Miura,Fumio Nakano J. Chem. Soc. Perkin Trans. 1 1999 327
2. 2,2-Disubstituted-1,2-dihydro-3H-indol-3-ones by base- and thermal-induced cyclisations of o-azidophenyl s-alkyl ketones and o-azidobenzoyl esters

Manouchehr Azadi-Ardakani,Mohamed A. Alkhader,John H. Lippiatt,Dalpat I. Patel,Robert K. Smalley,Susan Higson J. Chem. Soc. Perkin Trans. 1 1986 1107
3. Synthesis of C2-tetrasubstituted indolin-3-ones via Cu-catalyzed oxidative dimerization of 2-aryl indoles and cross-addition with indoles

Anoop Singh,Satheeshvarma Vanaparthi,Sachin Choudhary,Rangan Krishnan,Indresh Kumar RSC Adv. 2019 9 24050
4. Multi-site cyclization via initial C–H activation using a rhodium(iii) catalyst: rapid assembly of frameworks containing indoles and indolines

Ji-Rong Huang,Liu Qin,Yu-Qin Zhu,Qiang Song,Lin Dong Chem. Commun. 2015 51 2844
5. Radical intermediates in the peroxidation of indoles

Paola Astolfi,Lucedio Greci,Corrado Rizzoli,Paolo Sgarabotto,Giancarlo Marrosu J. Chem. Soc. Perkin Trans. 2 2001 1634